Cas no 19672-91-4 (N-benzyl-N-phenylbenzamide)

• Product Name: N-benzyl-N-phenylbenzamide
• CAS No: 19672-91-4
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 1388221
• PubChem ID: 209290
• Update Time: 2025-04-20

N-benzyl-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-phenylbenzamide
• AG-205/05289040
• AKOS007971763
• Benzanilide, N-benzyl-
• N-Benzylbenzanilide
• Benzamide, N-phenyl-N-(phenylmethyl)-
• 19672-91-4
• SCHEMBL8332050
• BRN 2380199
• DTXSID00173344
• N-benzyl-N-phenyl benzamide
• AI3-01077
• Z26619709

• Inchi： 1S/C20H17NO/c22-20(18-12-6-2-7-13-18)21(19-14-8-3-9-15-19)16-17-10-4-1-5-11-17/h1-15H,16H2
• InChI Key： QXFPKUXYJBPTCA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.13111
• Monoisotopic Mass: 287.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31